Cas no 2228652-62-6 (tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate
• CAS No: 2228652-62-6
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 5923060
• PubChem ID: 165694938
• Update Time: 2025-05-20

tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate
• EN300-1901532
• tert-butyl N-[3-amino-2-methyl-2-(4-methylcyclohexyl)propyl]carbamate
• 2228652-62-6

• Inchi： 1S/C16H32N2O2/c1-12-6-8-13(9-7-12)16(5,10-17)11-18-14(19)20-15(2,3)4/h12-13H,6-11,17H2,1-5H3,(H,18,19)
• InChI Key： UVECXGLARHDQBS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)C1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate (CAS No. 2228652-62-6)

The compound tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate (CAS No. 2228652-62-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 4-methylcyclohexyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for custom synthesis intermediates like tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound's chiral centers and steric hindrance properties are particularly appealing for designing stereoselective catalysts and ligands. Its CAS No. 2228652-62-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and process optimization.

One of the key trends in organic synthesis is the focus on sustainable methodologies and green chemistry. The synthesis of tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate can be optimized using catalytic asymmetric synthesis or microwave-assisted reactions, reducing waste and energy consumption. These approaches align with the broader industry shift toward eco-friendly processes, a topic highly searched by professionals in pharmaceutical manufacturing and fine chemicals.

The compound's carbamate functional group is a critical feature, as carbamates are widely used in prodrug design and drug delivery systems. This has led to increased interest in tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate as a building block for bioconjugation and peptide modification. Its stability under physiological conditions makes it suitable for in vivo studies, a hot topic in preclinical research.

Another area of interest is the compound's potential role in neurodegenerative disease research. The 4-methylcyclohexyl group may contribute to blood-brain barrier (BBB) penetration, a property highly sought after in CNS drug development. Researchers are exploring its derivatives for applications in Alzheimer's disease and Parkinson's disease therapeutics, topics frequently queried in biomedical literature.

From a commercial perspective, tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate is gaining attention in the contract research organization (CRO) and custom synthesis markets. Its CAS No. 2228652-62-6 is often associated with inquiries about bulk availability and scale-up processes, reflecting its transition from a research-grade chemical to a potential GMP intermediate.

In conclusion, tert-butyl N-3-amino-2-methyl-2-(4-methylcyclohexyl)propylcarbamate (CAS No. 2228652-62-6) represents a versatile and promising compound in modern chemical research. Its applications span drug discovery, agrochemical innovation, and material science, making it a subject of ongoing investigation and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in advanced synthetic chemistry and applied life sciences.